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Compound of Interest

Benzyloxyacetaldehyde dimethyl!
Compound Name:

acetal

Cat. No.: B147722

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides comprehensive guidance on the personal protective
equipment (PPE), handling procedures, and disposal of Benzyloxyacetaldehyde dimethyl
acetal. While some safety data sheets (SDS) indicate this chemical is not considered
hazardous under the 2012 OSHA Hazard Communication Standard, other sources suggest it
may cause skin, eye, and respiratory irritation.[1][2] Therefore, a cautious approach to handling
IS recommended.

Quantitative Data
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Property Value Reference
Molecular Formula C11H1603 [1]
Boiling Point 80-82°C/176-179.6 °F [1]
Physical State Liquid [1]
Appearance Colorless [1]
Purity Min. 95% [2]
Density 1.04 g/cm3 [2]
Refractive Index 1.49 [2]

Store long-term at 2-8°C in a
dry, cool, and well-ventilated

Storage o [21[3]
place. Keep container tightly

closed.

Operational Plan: Handling and Disposal

A systematic approach to handling Benzyloxyacetaldehyde dimethyl acetal, from preparation
to disposal, is critical for laboratory safety.

Pre-Handling Preparations

o Review Safety Data Sheet (SDS): Always consult the most recent SDS for this chemical.
Note that different suppliers may provide conflicting hazard information.[1][2][3]

o Ensure Adequate Ventilation: Work in a well-ventilated area, such as a chemical fume hood.

[3]

o Gather Personal Protective Equipment (PPE): Assemble all necessary PPE as detailed
below.

e Locate Emergency Equipment: Ensure easy access to an eyewash station and safety
shower.[4]
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Personal Protective Equipment (PPE)

PPE Category

Item

Specifications and
Rationale

Eye and Face Protection

Safety Goggles with Side
Shields

To protect against splashes,
conforming to EN 166 (EU) or
NIOSH (US) standards.[3]

Hand Protection

Chemical-Impermeable Gloves

Nitrile gloves are a common
choice for broad protection.[5]
Always check the
manufacturer's glove

compatibility chart.

Body Protection

Laboratory Coat

A standard lab coat is
recommended to protect

against incidental contact.[6]

Respiratory Protection

Not typically required under
normal use with adequate

ventilation.

If exposure limits are exceeded
or irritation is experienced, a
full-face respirator may be

necessary.[3]

Handling Procedures

o Dispensing:

o Perform all transfers and manipulations within a chemical fume hood.

o Use non-sparking tools to prevent ignition sources.[3]

o Avoid contact with skin and eyes.[3]

e During Reaction:

o Keep the reaction vessel closed to the extent possible.

o Continuously monitor the reaction for any unexpected changes.
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e Post-Reaction:
o Quench the reaction safely according to your specific protocol.

o Clean all equipment thoroughly after use.

Spill and Emergency Procedures

e Minor Spill:
o Alert personnel in the immediate area.
o Wear appropriate PPE.
o Absorb the spill with an inert material (e.g., vermiculite, sand).

o Collect the absorbed material into a suitable, closed container for disposal.[3]

Skin Contact:

o Immediately remove contaminated clothing.[3]

o Wash the affected area with soap and plenty of water.[3]

Eye Contact:

o Rinse cautiously with water for at least 15 minutes, holding the eyelids open.[3]

o Seek medical attention.[7]

Inhalation:

o Move the individual to fresh air.[3]

Ingestion:

o Rinse the mouth with water. Do not induce vomiting.[3]

o Seek immediate medical attention.[7]
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Disposal Plan

Chemical waste generators must determine if a discarded chemical is classified as hazardous
waste and consult local, regional, and national regulations for proper disposal.[1]

o Waste Collection:

o Collect all waste containing Benzyloxyacetaldehyde dimethyl acetal in a clearly labeled,

sealed container.
» Disposal:

o Dispose of the chemical waste through a licensed hazardous waste disposal company.

Experimental Workflow
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Caption: Workflow for the safe handling of Benzyloxyacetaldehyde dimethyl acetal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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